Cas no 10471-74-6 (1,3-Propanedione, 1-phenyl-3-(2-thienyl)-)

1,3-Propanedione, 1-phenyl-3-(2-thienyl)- structure
10471-74-6 structure
Product Name:1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
CAS No:10471-74-6
MF:C13H10O2S
MW:230.282302379608
CID:1145179
Update Time:2024-07-26

1,3-Propanedione, 1-phenyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
    • 1-phenyl-3-(thiophen-2-yl)propane-1,3-dione
    • 1-Phenyl-3-(2-thienyl)-1,3-propanedione
    • Inchi: 1S/C13H10O2S/c14-11(10-5-2-1-3-6-10)9-12(15)13-7-4-8-16-13/h1-8H,9H2
    • InChI Key: UCHVMNHSFFADEF-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)(=O)CC(C1SC=CC=1)=O

Computed Properties

  • Exact Mass: 273.08245

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Melting Point: 78-78.5 °C
  • Boiling Point: 198-201 °C(Press: 4 Torr)
  • PSA: 37.38
  • pka: 7.75±0.23(Predicted)
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